Ethyl 1-aminocyclopentanecarboxylate hydrochloride

• IUPAC Name: ethyl 1-aminocyclopentane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-2-11-7(10)8(9)5-3-4-6-8;/h2-6,9H2,1H3;1H
• InChI Key: ADFASIQRQWKXSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCC1)N.Cl
• Molecular Formula: C8H16ClNO2
• DSSTOX Substance ID: DTXSID00945321
• Molecular Weight: 193.67 g/mol
• CAS No.: 22649-37-2

Description

Ethyl 1-aminocyclopentanecarboxylate hydrochloride is a chemical compound with the molecular formula C8H15NO2·HCl It is a hydrochloride salt of ethyl 1-aminocyclopentanecarboxylate, which is an ester derivative of 1-aminocyclopentanecarboxylic acid

Scientific Research Applications

Ethyl 1-aminocyclopentanecarboxylate hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential role in enzyme inhibition and as a substrate in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in various chemical processes.

Safety and Hazards

The compound has been classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using personal protective equipment, and ensuring adequate ventilation.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ethyl 1-aminocyclopentanecarboxylate hydrochloride typically involves the esterification of 1-aminocyclopentanecarboxylic acid with ethanol in the presence of a strong acid catalyst such as hydrochloric acid. The reaction is carried out under reflux conditions to ensure complete esterification. The resulting ester is then purified and converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH can optimize the production process. The final product is typically obtained through crystallization and subsequent drying.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of corresponding oxo derivatives.

Reduction: The compound can be reduced to yield the corresponding amine, which may further react to form various derivatives.

Substitution: Nucleophilic substitution reactions can occur at the ester group, leading to the formation of different amides or other ester derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as ammonia or primary amines can be used under mild conditions to achieve substitution reactions.

Major Products:

Oxidation: Formation of oxo derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of amides or other ester derivatives.

Mechanism of Action

The mechanism of action of ethyl 1-aminocyclopentanecarboxylate hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or substrate, modulating the activity of these targets. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Ethyl 1-aminocyclopentanecarboxylate hydrochloride can be compared with other similar compounds such as:

• Ethyl 1-aminocyclopropanecarboxylate hydrochloride
• Methyl 1-aminocyclopropanecarboxylate hydrochloride
• 1-Aminocyclopropanecarboxylic acid ethyl ester hydrochloride

Uniqueness: this compound is unique due to its cyclopentane ring structure, which imparts distinct chemical and physical properties compared to its cyclopropane counterparts

Synthesis routes and methods I

Procedure details

This was synthesised according to Standard Procedure 1, using 1-amino-1-cyclopentanecarboxylic acid (5.0 g, 38.6 mmol) with thionyl chloride (5.72 mL, 58 mmol) and anhydrous ethanol (29 mL). The product was isolated as a white solid (6.98 g, yield 93%).

Synthesis routes and methods II

Procedure details

Cycloleucine ethyl ester ##STR155## A solution of cycloleucine (8.94 g, 69.2 mmol) in EtOH (100 mL) was saturated with HCl gas, and the mixture was stirred at 23° C. for 2 d. The solvents were evaporated in vacuo, the residue was dissolved in water (200 mL) and the solution basified with solid NaHCO3. The aqueous solution was extracted with EtOAc (3×100 mL) and the combined extracts were washed with brine, dried (MgSO4) and evaporated in vacuo. The residue was dissolved in hexane-Et2O (1:1) and a solution of HCl in Et2O-dioxane (0.5 M, 1:1) was added which gave a precipitate. This off-white solid was collected by filtration and dried to give cycloleucine ethyl ester hydrochloride (6.57 g, 33.9 mmol).